Cas no 2580218-83-1 (2-Methyl-6-oxopiperidine-2-carbothioamide)

• Product Name: 2-Methyl-6-oxopiperidine-2-carbothioamide
• CAS No: 2580218-83-1
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• MDL: MFCD33020510
• CID: 5659695
• PubChem ID: 155858852
• Update Time: 2025-05-21

2-Methyl-6-oxopiperidine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2580218-83-1
• 2-Methyl-6-oxopiperidine-2-carbothioamide
• EN300-27718015

• MDL： MFCD33020510
• Inchi： 1S/C7H12N2OS/c1-7(6(8)11)4-2-3-5(10)9-7/h2-4H2,1H3,(H2,8,11)(H,9,10)
• InChI Key： FVXLOIUNJKYAJN-UHFFFAOYSA-N
• SMILES： S=C(C1(C)CCCC(N1)=O)N

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-Methyl-6-oxopiperidine-2-carbothioamide

Introduction to 2-Methyl-6-oxopiperidine-2-carbothioamide (CAS No. 2580218-83-1)

2-Methyl-6-oxopiperidine-2-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2580218-83-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, which is a common structural motif in many bioactive molecules. The presence of a methyl group at the 2-position, an oxo group at the 6-position, and a thioamide functional group at the 2-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The thioamide moiety in 2-Methyl-6-oxopiperidine-2-carbothioamide is particularly noteworthy due to its role as a key pharmacophore in various therapeutic agents. Thioamides are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of this group into the piperidine core enhances the compound's potential to interact with biological targets, thereby modulating physiological processes. This structural feature has been extensively studied in the development of novel drugs targeting neurological disorders, infectious diseases, and cancer.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for enzymes and receptors involved in disease pathogenesis. The methylpiperidine scaffold, as seen in 2-Methyl-6-oxopiperidine-2-carbothioamide, is particularly favored due to its ability to mimic natural substrates and bind tightly to biological targets. For instance, derivatives of this compound have shown promise in inhibiting kinases and proteases that are overexpressed in certain cancers. The oxo group at the 6-position further contributes to the compound's binding affinity by forming hydrogen bonds with polar residues in protein active sites.

One of the most compelling aspects of 2-Methyl-6-oxopiperidine-2-carbothioamide is its versatility as a building block for medicinal chemistry. Researchers have leveraged this compound to design analogs with enhanced pharmacokinetic properties, such as improved solubility and bioavailability. For example, modifications to the thioamide group can lead to derivatives with increased metabolic stability, reducing the need for frequent dosing. Additionally, structural variations have been explored to optimize binding interactions with specific targets, thereby improving therapeutic efficacy.

The synthesis of 2-Methyl-6-oxopiperidine-2-carbothioamide (CAS No. 2580218-83-1) involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include cyclization reactions to form the piperidine ring, functional group transformations to introduce the methyl and oxo groups, and thiolation reactions to incorporate the thioamide moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels essential for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-Methyl-6-oxopiperidine-2-carbothioamide. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. Additionally, virtual screening of large chemical libraries has enabled the identification of novel derivatives with enhanced biological activity.

The pharmacological profile of 2-Methyl-6-oxopiperidine-2-carbothioamide has been extensively evaluated in preclinical studies. These investigations have revealed promising results regarding its potential as an inhibitor of various enzymes implicated in disease progression. For instance, studies have demonstrated its ability to inhibit Janus kinases (JAKs), which play a crucial role in inflammatory responses and immune regulation. Furthermore, derivatives of this compound have shown activity against cyclin-dependent kinases (CDKs), which are involved in cell cycle control and cancer development.

The therapeutic potential of 2-Methyl-6-oxopiperidine-2-carbothioamide extends beyond oncology. Research indicates that this compound may also have applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The piperidine scaffold is known to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Additionally, the thioamide group has been shown to modulate neurotransmitter activity, suggesting its potential use in neuroprotective therapies.

In conclusion, 2-Methyl-6-oxopiperidine - 2 - carbothioamide (CAS No. 2580218 - 83 - 1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad biological activities. Its role as a versatile scaffold for drug discovery underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, future studies will likely expand its utility further into unexplored therapeutic areas, reinforcing its position as a cornerstone of modern medicinal chemistry.